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Compound of Interest

Compound Name: Selank

Cat. No.: B1681610 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to the utilization of the anxiolytic

peptide Selank in preclinical mouse models of anxiety. The following sections detail

recommended dosages, administration protocols, and methodologies for assessing anxiolytic

effects, supported by quantitative data and visual diagrams of associated signaling pathways

and experimental workflows.

Quantitative Data Summary: Selank Dosage and
Administration
The effective dosage of Selank in mouse models of anxiety typically ranges from 100 µg/kg to

300 µg/kg. The choice of dose and administration route can influence the observed outcomes.

Below is a summary of dosages cited in preclinical research.
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Mouse Strain Dosage (µg/kg)
Administration
Route

Observed
Anxiolytic
Effect

Reference(s)

BALB/c 100
Intraperitoneal

(i.p.)

Anxiolytic effect

in the open-field

test.

[1]

BALB/c 300

Intraperitoneal

(i.p.) & Intranasal

(i.n.)

Anxiolytic and

nootropic effects

observed in the

elevated-plus-

maze.

[2][3]

C57BL/6 300

Intraperitoneal

(i.p.) & Intranasal

(i.n.)

No significant

anxiolytic effect

was observed,

as this strain has

a lower baseline

anxiety.

[2][3]

DBA/2 300
Intraperitoneal

(i.p.)

Prevented the

development of

ethanol-induced

hyperlocomotion.

Note: BALB/c mice are often recommended for anxiety studies using Selank due to their higher

baseline anxiety levels, which makes anxiolytic effects more readily observable.

Signaling Pathways and Mechanism of Action
Selank is believed to exert its anxiolytic effects through multiple mechanisms, primarily

involving the modulation of the GABAergic system and regulation of various neurotransmitters.

GABAergic System Modulation
Selank acts as a positive allosteric modulator of GABA-A receptors. This enhances the

inhibitory effects of the neurotransmitter GABA, leading to a calming effect. It is suggested that
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Selank may have a different binding site on the GABA-A receptor compared to

benzodiazepines.
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Proposed GABAergic signaling pathway for Selank.

Monoamine Neurotransmitter Regulation
Selank has been shown to influence the levels of key neurotransmitters involved in mood and

emotion, such as serotonin and dopamine. It may modulate their synthesis, receptor sensitivity,

and reuptake, contributing to its anxiolytic and mood-stabilizing effects.

Neurotransmitter Systems
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Modulation of monoamine neurotransmitter systems by Selank.

Experimental Protocols
The following are detailed protocols for assessing the anxiolytic effects of Selank in mice using

the Elevated Plus Maze (EPM) and the Open Field Test (OFT).

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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